Cas no 53525-61-4 (N,3-Dimethylimidazole-4-carboxamide)
53525-61-4 structure
Product Name:N,3-Dimethylimidazole-4-carboxamide
CAS No:53525-61-4
MF:C6H9N3O
MW:139.155160665512
CID:1017248
PubChem ID:45084095
Update Time:2024-02-29
N,3-Dimethylimidazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-5-carboxamide,N,1-dimethyl-(9CI)
- 3-methyl-3H-imidazole-4-carboxylic acid methylamide
- N,3-Dimethylimidazole-4-carboxamide
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- Inchi: 1S/C6H9N3O/c1-7-6(10)5-3-8-4-9(5)2/h3-4H,1-2H3,(H,7,10)
- InChI Key: WOIFYVMQXDZNHX-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=CN1C)NC
Computed Properties
- Exact Mass: 139.074561919g/mol
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.9
- XLogP3: -0.4
N,3-Dimethylimidazole-4-carboxamide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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